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Compound of Interest

Compound Name: Spermidine-13C4 (hydrochloride)

Cat. No.: B12408102

Get Quote

Executive Summary
Spermidine-13C4 (hydrochloride) is a stable isotope-labeled polyamine utilized primarily as

an internal standard (IS) in quantitative liquid chromatography-tandem mass spectrometry (LC-

MS/MS). The incorporation of four Carbon-13 atoms into the butyl backbone provides a mass

shift of +4 Da relative to endogenous spermidine.

This guide details the physicochemical properties, stability dynamics, and validated

experimental workflows for this compound. Its primary application is to correct for ionization

suppression, recovery losses, and matrix effects during the quantification of polyamines in

complex biological matrices (plasma, tissue, and cell culture).

Chemical Identity & Physicochemical Profile[1][2][3]
[4][5][6]
Spermidine-13C4 is typically supplied as the trihydrochloride salt.[1] The salt form is chosen

over the free base to prevent oxidation and improve water solubility.

Table 1: Physicochemical Specifications
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Property Specification Notes

Compound Name
Spermidine-13C4

(trihydrochloride)

Labeled on the butyl chain

(tetramethylene).[1][2]

CAS Number 1313734-84-7
Specific to the 13C4 labeled

salt form.[3][1][4]

Linear Formula
NH₂-(CH₂)₃-NH-(¹³CH₂)₄-

NH₂[1][5][2] • 3HCl

The 4-carbon chain is

isotopically enriched.

Molecular Weight 258.60 g/mol
Unlabeled 3HCl salt is ~254.63

g/mol .

Free Base MW ~149.25 g/mol
Unlabeled free base is

~145.25 g/mol .

Isotopic Purity ≥99 atom % 13C
Critical to prevent "cross-talk"

with analyte signals.

Solubility Water: ~50 mg/mL
Highly soluble in polar

solvents.

Appearance
White to off-white crystalline

solid
Hygroscopic.

pKa Values ~8.4, 9.9, 10.9
Polycationic at physiological

pH.

Stability Dynamics & Storage Protocols
Polyamines are chemically reactive amines. While the hydrochloride salt stabilizes the

molecule against oxidation compared to the free base, strict handling protocols are required to

maintain isotopic integrity and concentration accuracy.

Critical Stability Factors
Hygroscopicity: The trihydrochloride salt is extremely hygroscopic. Exposure to ambient

moisture causes the powder to deliquesce, altering the effective mass and concentration

calculations.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.sigmaaldrich.com/KR/ko/product/aldrich/740780
https://www.sigmaaldrich.com/HK/zh/product/aldrich/740780
https://file.medchemexpress.com/batch_PDF/HY-B1776AS1/Spermidine-13C4-hydrochloride-COA-1035954-MedChemExpress.pdf
https://www.sigmaaldrich.com/KR/ko/product/aldrich/740780
https://www.medchemexpress.com/spermidine-13c4-hydrochloride.html
https://www.sigmaaldrich.com/KR/ko/product/aldrich/740780
https://www.sigmaaldrich.com/SG/en/product/sigma/s2626
https://www.sigmaaldrich.com/HK/zh/product/aldrich/740780
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12408102?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Adsorption (The "Sticky" Problem): Polyamines carry a high positive charge density. They

adhere strongly to negatively charged surfaces, particularly borosilicate glass. Always use

polypropylene (PP) or polyethylene (PE) consumables.

Oxidation: While less prone than the free base, aqueous solutions can degrade over time if

exposed to light and oxygen.

Storage & Handling Workflow
Solid State: Store at -20°C under desiccation. Allow the vial to equilibrate to room

temperature before opening to prevent condensation.

Stock Solutions:

Solvent: Dissolve in 0.1 M HCl rather than pure water. The acidic pH ensures full

protonation, reducing adsorption to vessel walls.

Temperature: Store aliquots at -80°C.

Shelf Life: Aqueous stocks are stable for <24 hours at room temperature. Frozen acidic

stocks (-80°C) are stable for 6 months.

Technical Application: LC-MS/MS Logic
Why Spermidine-13C4?
In LC-MS/MS, polyamines suffer from severe matrix effects (ion suppression) due to co-eluting

phospholipids and salts. An external calibration curve is insufficient.

Co-elution: Spermidine-13C4 chromatographically co-elutes with endogenous spermidine.

Compensation: Any ionization suppression affecting the analyte affects the IS identically. The

ratio of Analyte/IS remains constant, ensuring accurate quantification.

Mass Spectrometry Transitions
The 13C label is located on the butyl chain. This impacts the precursor and specific product

ions.
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Precursor Ion (Q1): 150.2 m/z (M+H)+

Common Fragments (Q3):

Loss of NH3: 133.2 m/z

Cleavage of Aminopropyl: The label remains on the butyl fragment.

Diagram 1: Mass Shift & Fragmentation Logic
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CID Fragmentation
(+4 Da Shift Retained)
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Caption: Mass shift logic showing retention of the +4 Da label on the butyl backbone fragment

during MS/MS analysis.

Validated Experimental Protocols
This section outlines a validated workflow for extracting polyamines from tissue/plasma using

Spermidine-13C4 as the Internal Standard.

Stock Solution Preparation
Weighing: Rapidly weigh ~2.6 mg of Spermidine-13C4 (3HCl) into a polypropylene tube.

Dissolution: Add 10 mL of 0.1 M HCl.

Note: Do not use pure water. The acid prevents wall adsorption.

Concentration: This yields a ~1 mM stock (calculated as free base).
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Storage: Aliquot into 100 µL volumes in PP tubes. Store at -80°C.

Sample Extraction (TCA Precipitation Method)
Context: Trichloroacetic acid (TCA) is superior to organic solvents for polyamine extraction as

the acidic environment stabilizes the analytes.

Homogenization: Add 200 µL of Tissue/Plasma to a PP tube.

IS Spiking (Critical Step): Add 10 µL of Spermidine-13C4 working solution (e.g., 10 µM)

before extraction. This corrects for recovery losses.

Precipitation: Add 200 µL of 10% TCA. Vortex vigorously for 30 seconds.

Incubation: Ice bath for 10 minutes.

Centrifugation: 14,000 x g for 10 mins at 4°C.

Supernatant Collection: Transfer supernatant to a fresh PP vial.

Decision Point: Analyze directly (HILIC mode) or Derivatize (Reverse Phase).

Derivatization (Isobutyl Chloroformate)
Context: Polyamines are very polar and difficult to retain on C18 columns. Derivatization

increases hydrophobicity.

Buffer: Mix 50 µL Supernatant + 100 µL Borate Buffer (pH 9.0).

Reagent: Add 50 µL Isobutyl Chloroformate (diluted in acetonitrile).

Reaction: Incubate at 35°C for 15 mins.

Extraction: Add 300 µL Diethyl Ether (or Hexane), vortex, and centrifuge.

Dry Down: Evaporate the organic layer and reconstitute in Mobile Phase (50:50

MeOH:Water).

Diagram 2: Extraction & Analysis Workflow
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Caption: Step-by-step workflow ensuring the Internal Standard equilibrates with the sample

matrix prior to protein precipitation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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